Cas no 847837-36-9 (1-Benzyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine)

• Product Name: 1-Benzyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine
• CAS No: 847837-36-9
• MF: C₁₄H₁₉F₃N₂
• MW: 272.309273958206
• CID: 2627415
• PubChem ID: 4962677
• Update Time: 2025-04-21

1-Benzyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine
• N-[(2-ETHYL-1-BENZOFURAN-3-YL)METHYL]-N-METHYLAMINE HYDROCHLORIDE
• HMS1745G21
• NE13526
• Z90542411
• 847837-36-9
• AKOS009008034
• CS-0234058
• SCHEMBL22576538
• EN300-13836
• G26576
• 102-860-3
• 1-Benzyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine

• MDL： MFCD07325231
• Inchi： 1S/C14H19F3N2/c15-14(16,17)11-18-13-6-8-19(9-7-13)10-12-4-2-1-3-5-12/h1-5,13,18H,6-11H2
• InChI Key： WWZHELMAWQPKCQ-UHFFFAOYSA-N
• SMILES： FC(CNC1CCN(CC2C=CC=CC=2)CC1)(F)F

Computed Properties

• Exact Mass: 272.15003310 g/mol
• Monoisotopic Mass: 272.15003310 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.3
• Molecular Weight: 272.31

1-Benzyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)